Cas no 1804251-95-3 ((3-Bromo-5-methylsulfanylphenyl)hydrazine)

• Product Name: (3-Bromo-5-methylsulfanylphenyl)hydrazine
• CAS No: 1804251-95-3
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• CID: 4793300
• Update Time: 2025-08-02

(3-Bromo-5-methylsulfanylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-methylsulfanylphenyl)hydrazine
• 1-(3-Bromo-5-(methylthio)phenyl)hydrazine
• (3-Bromo-5-methylsulfanylphenyl)hydrazine

• Inchi： 1S/C7H9BrN2S/c1-11-7-3-5(8)2-6(4-7)10-9/h2-4,10H,9H2,1H3
• InChI Key： KVOCNOUHZDLIIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)NN)SC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.4
• Topological Polar Surface Area: 63.4

Additional information on (3-Bromo-5-methylsulfanylphenyl)hydrazine

Introduction to (3-Bromo-5-methylsulfanylphenyl)hydrazine (CAS No. 1804251-95-3)

The compound (3-Bromo-5-methylsulfanylphenyl)hydrazine, identified by the CAS number 1804251-95-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position and a methylsulfanyl group at the 5-position of the phenyl ring, connected to a hydrazine moiety. The combination of these functional groups makes it a versatile compound with potential applications in various chemical reactions and syntheses.

Recent studies have highlighted the importance of (3-Bromo-5-methylsulfanylphenyl)hydrazine in the development of novel pharmaceutical agents. The bromine atom in the molecule serves as an electrophilic site, enabling it to participate in substitution reactions, while the methylsulfanyl group provides steric and electronic effects that can influence the reactivity and selectivity of the compound. The hydrazine group, on the other hand, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it valuable in catalytic processes and bioactive molecule design.

One of the most promising applications of this compound is in the synthesis of heterocyclic compounds, which are widely used in drug discovery. Researchers have demonstrated that (3-Bromo-5-methylsulfanylphenyl)hydrazine can act as a precursor for the formation of various five- and six-membered rings, including pyridines, pyrimidines, and purines. These heterocycles are essential components of many bioactive molecules, including anticancer agents and antibiotics.

In addition to its role in organic synthesis, (3-Bromo-5-methylsulfanylphenyl)hydrazine has also been explored for its potential in materials science. The compound's ability to form coordination complexes with transition metals has led to its use in catalysis and as a building block for metal-organic frameworks (MOFs). These materials have applications in gas storage, sensing, and catalysis, making this compound a valuable tool in advancing materials science research.

The synthesis of (3-Bromo-5-methylsulfanylphenyl)hydrazine involves a multi-step process that typically begins with bromination of an appropriate phenol derivative followed by substitution reactions to introduce the methylsulfanyl group. The final step involves coupling with hydrazine to form the hydrazone. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly focusing on developing environmentally friendly methods for its production, such as using microwave-assisted synthesis or employing biocatalysts. These approaches not only reduce waste but also enhance the sustainability of chemical processes involving (3-Bromo-5-methylsulfanylphenyl)hydrazine.

In conclusion, (3-Bromo-5-methylsulfanylphenyl)hydrazine is a versatile and valuable compound with diverse applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it an essential tool for chemists working on innovative solutions across various disciplines. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.